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Compound of Interest
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(1-22), human

cat. No.: B10785988

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
lyophilized C-type Natriuretic Peptide (CNP) (1-22). Adherence to these protocols is crucial for
maintaining the peptide's integrity and ensuring reproducible experimental outcomes.

Product Information

C-type Natriuretic Peptide (CNP) (1-22) is a 22-amino acid peptide that is an endogenous
agonist for the natriuretic peptide receptor B (NPR-B).[1] Its activation of NPR-B stimulates
intracellular cyclic guanosine monophosphate (cGMP) production, which mediates various
physiological effects, including vasodilation and regulation of bone growth.[1][2][3]

Handling and Storage

Proper handling and storage are critical to prevent the degradation of the lyophilized peptide
and its reconstituted solutions.

Initial Receipt and Storage of Lyophilized Peptide

Upon receipt, the lyophilized CNP (1-22) peptide should be stored at -20°C for long-term
stability.[4][5][6] For short-term use, storage at 4°C is acceptable for several days to weeks.[7]
[8] The peptide is shipped at room temperature, and this short-term exposure should not affect
its quality.[7][9]
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Key Handling Practices for Lyophilized Peptide:

» Before opening the vial, allow it to warm to room temperature in a desiccator to prevent
moisture absorption, as peptides can be hygroscopic.[7][9][10]

o Wear gloves to avoid contamination from enzymes and bacteria.[10]

» Handle the lyophilized powder in a clean, well-ventilated area, and for larger quantities, a

dust respirator is recommended.[7][8]
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Storage ] -
Form Duration Stability Notes
Temperature
Recommended for
Lyophilized -20°C Years long-term storage.[5]
[6]1°]
Suitable for short-term
4°C Days to Weeks
storage.[7][8]
) Aliquot to avoid
In Solution -80°C Up to 6 months
freeze-thaw cycles.[1]
Aliquot to avoid
-20°C Up to 1 month freeze-thaw cycles.[1]

[4]

Reconstitution of Lyophilized Peptide

Reconstitution should be performed carefully to ensure the peptide is fully dissolved without

compromising its activity.

Recommended Solvents

The choice of solvent depends on the experimental requirements. For most applications,
sterile, pure water is the recommended solvent.[5][10] If solubility is an issue, the following can

be considered:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
http://www.canpeptide.com/storage.htm
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.sb-peptide.com/support/handling-storage/
https://www.caymanchem.com/product/24401/c-type-natriuretic-peptide-22-human-porcine-rat-trifluoroacetate-salt
http://www.biomodul.de/zyklische-peptide/peptide-storage-and-handling/index.php
http://www.canpeptide.com/storage.htm
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.sb-peptide.com/support/handling-storage/
https://www.medchemexpress.com/C-Type_Natriuretic_Peptide__CNP___1-22_,_human.html
https://www.medchemexpress.com/C-Type_Natriuretic_Peptide__CNP___1-22_,_human.html
https://www.adooq.com/c-type-natriuretic-peptide-cnp-1-22-human.html
https://www.caymanchem.com/product/24401/c-type-natriuretic-peptide-22-human-porcine-rat-trifluoroacetate-salt
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Acidic Peptides: For peptides with a net negative charge, a small amount of 5% ammonia
may aid dissolution.[9]

» Basic Peptides: For peptides with a net positive charge, a small amount of glacial acetic acid
can be used.[9]

» Hydrophobic Peptides: For peptides with high hydrophobicity, dissolving in a small amount of
an organic solvent like DMSO or DMF, followed by dilution with an aqueous buffer, is
recommended.[9][10]

CNP (1-22) is soluble in water.[5]

Reconstitution Protocol

 Briefly centrifuge the vial of lyophilized peptide to ensure the powder is at the bottom.[11]

Allow the vial to reach room temperature in a desiccator.[7][10]

Using a sterile syringe, slowly add the calculated volume of the chosen solvent to the vial.
[12]

Gently swirl or roll the vial to dissolve the peptide. Avoid vigorous shaking.[11][12]

If necessary, sonication can be used to aid dissolution.[10]

Experimental Protocols
In Vitro cGMP Stimulation Assay in CHO Cells
Expressing Human NPR-B

This protocol describes a method to assess the activity of CNP (1-22) by measuring its ability to
stimulate cGMP production in a cell-based assay.[1]

Materials:
e CHO cells stably expressing human NPR-B

o Cell culture medium (e.g., DMEM/F12)
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o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin

o Phosphate-Buffered Saline (PBS)

e CNP (1-22) peptide stock solution
 3-isobutyl-1-methylxanthine (IBMX) solution
o Cell lysis buffer

e cGMP immunoassay kit

Procedure:

o Cell Culture: Culture CHO-NPR-B cells in the appropriate medium supplemented with FBS
and antibiotics.

o Cell Seeding: Seed the cells into 96-well plates at a suitable density and allow them to
adhere overnight.

o Peptide Preparation: Prepare serial dilutions of the CNP (1-22) stock solution to achieve the
desired final concentrations (e.g., 0.01 nM to 1000 nM).[1]

e Assay: a. Wash the cells with PBS. b. Pre-incubate the cells with a phosphodiesterase
inhibitor such as IBMX for a short period to prevent cGMP degradation. c. Add the different
concentrations of CNP (1-22) to the wells. d. Incubate for the desired time at 37°C. e.
Terminate the reaction and lyse the cells according to the cGMP assay kit instructions.

o cGMP Measurement: Measure the intracellular cGMP concentration using a competitive
ELISA-based cGMP immunoassay Kkit.

o Data Analysis: Plot the cGMP concentration against the log of the CNP (1-22) concentration
to generate a dose-response curve and determine the EC50.

Visualizations
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CNP (1-22) Signaling Pathway

The following diagram illustrates the signaling pathway of CNP (1-22) through its receptor
NPR-B.
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Phosphorylates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10785988?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/C-Type_Natriuretic_Peptide__CNP___1-22_,_human.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0212680
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0212680
https://www.researchgate.net/figure/The-amino-acid-sequences-and-structures-of-CNP1-22-human-ghrelin-and_fig1_331293524
https://www.adooq.com/c-type-natriuretic-peptide-cnp-1-22-human.html
https://www.caymanchem.com/product/24401/c-type-natriuretic-peptide-22-human-porcine-rat-trifluoroacetate-salt
http://www.biomodul.de/zyklische-peptide/peptide-storage-and-handling/index.php
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.sb-peptide.com/support/handling-storage/
http://www.canpeptide.com/storage.htm
http://www.canpeptide.com/storage.htm
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://support.biossusa.com/hc/en-us/articles/360052032512-How-do-I-reconstitute-my-Protein
https://www.regenpeptides.co.uk/pages/peptide-reconstitution-instructions
https://www.benchchem.com/product/b10785988#handling-and-storage-of-lyophilized-cnp-1-22-peptide
https://www.benchchem.com/product/b10785988#handling-and-storage-of-lyophilized-cnp-1-22-peptide
https://www.benchchem.com/product/b10785988#handling-and-storage-of-lyophilized-cnp-1-22-peptide
https://www.benchchem.com/product/b10785988#handling-and-storage-of-lyophilized-cnp-1-22-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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